Cas no 2137691-91-7 (3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-5-methyl-)

• Product Name: 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-5-methyl-
• CAS No: 2137691-91-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5257606
• Update Time: 2025-08-02

3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-5-methyl-

• Inchi： 1S/C8H14N2O/c1-10-3-2-6-4-9-8(11)7(6)5-10/h6-7H,2-5H2,1H3,(H,9,11)
• InChI Key： JHIZEWUXRYYULR-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2CNC(=O)C12

Additional information on 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-5-methyl-

Compound CAS No. 2137691-91-7: 3H-Pyrrolo[3,4-c]pyridin-3-one, Octahydro-5-methyl-

Compound CAS No. 2137691-91-7, also known as 3H-Pyrrolo[3,4-c]pyridin-3-one, Octahydro-5-methyl-, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyrrolopyridines, which have gained attention due to their versatile structures and promising biological activities.

The structure of this compound is characterized by a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. The presence of the methyl group at the 5-position adds to its structural complexity and functional diversity. Recent studies have highlighted the importance of such heterocyclic systems in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key features of 3H-Pyrrolo[3,4-c]pyridin-3-one, Octahydro-5-methyl- is its ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Researchers have explored its reactivity under different conditions, leading to the discovery of novel synthetic pathways for complex molecules. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched derivatives of this compound, which are highly sought after in medicinal chemistry.

In terms of biological activity, this compound has shown potential as a modulator of several key enzymes and receptors. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, making it a promising candidate for anti-cancer drug development. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its efficacy in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions.

The synthesis of Compound CAS No. 2137691-91-7 involves a series of well-defined steps that require precise control over reaction conditions. Recent breakthroughs in transition metal-catalyzed coupling reactions have significantly improved the efficiency and scalability of its production. These advancements not only reduce costs but also enhance the sustainability of manufacturing processes, aligning with current trends toward greener chemistry.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into its molecular composition and help ensure the reliability of experimental results across different studies.

In conclusion, Compound CAS No. 2137691-91-7, or 3H-Pyrrolo[3,4-c]pyridin-3-one, Octahydro-5-methyl-, represents a significant advancement in heterocyclic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative chemical and pharmaceutical solutions.